
An In-depth Technical Guide to 3,5-
Dimethylphenol (CAS 108-68-9)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,5-Dimethylphenol

Cat. No.: B042653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Dimethylphenol (CAS 108-68-

9), a significant chemical intermediate. The document details its physicochemical properties,

spectroscopic data, synthesis protocols, and its role in various industrial and biological

processes.
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Property Value Reference

CAS Number 108-68-9

Molecular Formula C₈H₁₀O [1]

Molecular Weight 122.16 g/mol [1]

Appearance
Colorless to yellowish needle-

like crystals
[1]

Melting Point 68 °C [1]

Boiling Point 219.5 °C [1]

Solubility

Slightly soluble in water;

soluble in sodium hydroxide

solution and organic solvents

like ethanol.

[1]

LD50 (Oral, Rat) 1750 mg/kg [1]

Spectroscopic Data
Spectrum Type Peak Information

¹H NMR

Chemical shifts (ppm): 6.57 (s, 1H, Ar-H), 6.46

(s, 2H, Ar-H), 4.7 (br s, 1H, -OH), 2.22 (s, 6H, 2x

-CH₃)

¹³C NMR
Chemical shifts (ppm): 155.15, 139.58, 122.74,

113.33, 21.16

IR (Infrared)

Major peaks (cm⁻¹): ~3300 (O-H stretch, broad),

~3000 (C-H stretch, aromatic), ~1600, 1470

(C=C stretch, aromatic), ~1200 (C-O stretch),

~850 (C-H bend, aromatic)

Mass Spectrometry (MS)
Molecular Ion (M⁺): m/z = 122. Key fragments:

m/z = 107 (loss of CH₃), m/z = 79, 77.
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Synthesis of 3,5-Dimethylphenol from Isophorone
A prevalent industrial synthesis method involves the catalytic conversion of isophorone to 3,5-
dimethylphenol in the gaseous phase.[2][3]

Materials:

Isophorone (3,5,5-trimethyl-2-cyclohexen-1-one)

Catalyst: Chromium-nickel-steel alloy (18/8 type: ~74% Fe, 18% Cr, 8% Ni)[2] or a rare earth

metal on an alumina carrier[3]

Tubular reactor

Procedure:

The isophorone-containing process stream is guided through reaction zones within the

tubular reactor that contain the catalyst.[4]

The reaction is carried out at temperatures in the range of 450-600 °C.[2]

The process stream between these reaction zones is thermostated in zones that do not

contain any catalyst.[4]

This method can yield 65-68% of 3,5-dimethylphenol by weight.[2] A key advantage of the

chromium-nickel-steel alloy catalyst is the prevention of carbon deposits, ensuring the

catalyst's activity remains constant over extended periods.[2]

Visualized Workflows and Pathways
Synthesis Workflow from Isophorone
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Figure 1: Synthesis of 3,5-Dimethylphenol from Isophorone
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Caption: Synthesis of 3,5-Dimethylphenol from Isophorone.

Bacterial Biodegradation Pathway
Certain bacteria can degrade dimethylphenols. In Pseudomonas species, the degradation of

phenolic compounds can occur via different catabolic pathways, often involving catechol

intermediates.[5] The metabolism in some organisms involves hydroxylation to form a catechol

derivative. For instance, in rabbits, 3,5-dimethylphenol is metabolized to 3,5-dimethylcatechol.
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Figure 2: Bacterial Biodegradation of 3,5-Dimethylphenol
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Caption: Bacterial Biodegradation of 3,5-Dimethylphenol.

Applications
3,5-Dimethylphenol is a versatile industrial intermediate with a broad spectrum of applications:

Polymers and Resins: It is a key component in the production of specialized phenolic resins,

which are valued for their thermal stability and chemical resistance and are used in coatings,

adhesives, and composite materials.

Agrochemicals: It serves as a precursor in the synthesis of various insecticides and

herbicides.

Pharmaceuticals: It is utilized as a key intermediate in the synthesis of a variety of active

pharmaceutical ingredients (APIs).[6]
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Antioxidants: It is used in the manufacturing of antioxidants that prevent oxidative damage in

various products.[6]

Other Uses: It also finds applications in the production of dyes and as a component in some

disinfectants.

Safety and Handling
Hazard Classification:

Acute Toxicity (Oral and Dermal): Toxic if swallowed or in contact with skin.

Skin Corrosion/Irritation: Causes severe skin burns and eye damage.

Precautionary Measures:

Wear protective gloves, clothing, eye, and face protection.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash skin thoroughly after handling.

In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

advice.

Store in a well-ventilated place. Keep container tightly closed.

For detailed safety information, always refer to the material safety data sheet (MSDS) provided

by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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